N-{4-[(ethylamino)carbonyl]phenyl}-2-fluorobenzamide

• IUPAC Name: N-[4-(ethylcarbamoyl)phenyl]-2-fluorobenzamide
• InChI: InChI=1S/C16H15FN2O2/c1-2-18-15(20)11-7-9-12(10-8-11)19-16(21)13-5-3-4-6-14(13)17/h3-10H,2H2,1H3,(H,18,20)(H,19,21)
• InChI Key: FLMHQRVUPWYVGU-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2F
• Molecular Formula: C16H15FN2O2
• Molecular Weight: 286.30 g/mol

Description

N-{4-[(ethylamino)carbonyl]phenyl}-2-fluorobenzamide, commonly known as EF-24, is a synthetic molecule that has been widely studied in recent years due to its potential therapeutic applications. EF-24 is a derivative of curcumin, a natural compound found in turmeric, and has been shown to have potent anti-cancer and anti-inflammatory properties.

Scientific Research Applications

EF-24 has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer and inflammatory diseases. Several studies have shown that EF-24 has potent anti-cancer properties and can induce apoptosis (programmed cell death) in cancer cells. EF-24 has also been shown to inhibit the NF-κB pathway, which is involved in inflammation and cancer progression.

Mechanism of Action

EF-24 exerts its anti-cancer and anti-inflammatory effects through multiple mechanisms. One of the main mechanisms is the inhibition of the NF-κB pathway, which is involved in the regulation of inflammation and cell survival. EF-24 has also been shown to induce apoptosis in cancer cells by activating the caspase cascade. Additionally, EF-24 can inhibit the activity of various enzymes and proteins that are involved in cancer progression and inflammation.
Biochemical and Physiological Effects:
EF-24 has been shown to have several biochemical and physiological effects. In vitro studies have shown that EF-24 can inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit the NF-κB pathway. In vivo studies have shown that EF-24 can inhibit tumor growth and metastasis, reduce inflammation, and improve overall survival in animal models.

Advantages and Limitations for Lab Experiments

EF-24 has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified, which makes it readily available for research. EF-24 has also been extensively studied, and its mechanisms of action and potential therapeutic applications are well understood. However, EF-24 has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to administer in vivo. Additionally, EF-24 has not been extensively studied in humans, and its safety and efficacy in humans are not well established.

Future Directions

For EF-24 research include investigating its potential as a therapeutic agent for other diseases and developing more potent and selective derivatives.